Cas no 31301-34-5 (Isoxazole, 5-ethyl-3-methyl-)

• Product Name: Isoxazole, 5-ethyl-3-methyl-
• CAS No: 31301-34-5
• MF: C₆H₉NO
• MW: 111.141761541367
• CID: 1452390
• PubChem ID: 12255457
• Update Time: 2025-04-20

Isoxazole, 5-ethyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 5-ethyl-3-methyl-
• 5-ethyl-3-methyl-isoxazole
• DB-382574
• 31301-34-5
• SCHEMBL805042
• 5-ethyl-3-methylisoxazole

• Inchi： 1S/C6H9NO/c1-3-6-4-5(2)7-8-6/h4H,3H2,1-2H3
• InChI Key： UXRYUEYIWUWQIH-UHFFFAOYSA-N
• SMILES： O1C(=CC(C)=N1)CC

Computed Properties

• Exact Mass: 111.06847
• Monoisotopic Mass: 111.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03